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Introduction
Gafquat 755N, with the INCI name Polyquaternium-11, is a quaternized copolymer of

vinylpyrrolidone and dimethylaminoethyl methacrylate.[1][2] It is a cationic polymer known for

its film-forming and conditioning properties, finding extensive use in the personal care industry.

[3][4] This technical guide provides an in-depth overview of the core physical and chemical

properties of Gafquat 755N solutions, intended to inform researchers, scientists, and

professionals in drug development about its characteristics and potential applications. Gafquat
755N is commercially available as a viscous, clear to slightly yellow aqueous solution, typically

with a solids content of around 20%.[5][6]

Chemical and Physical Properties
Gafquat 755N is a high molecular weight polymer with an average molecular weight of

approximately 1,000,000 g/mol .[5][6] Its cationic nature, derived from the quaternary

ammonium groups, allows it to form clear, non-tacky, and flexible films.[5][7] This polymer is

soluble in both water and alcohols, which facilitates its incorporation into various formulations.

[8]
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The following table summarizes the available quantitative data for commercial Gafquat 755N
solutions. It is important to note that specific values can vary between suppliers and batches.

Property Value Test Condition

Appearance
Clear to slightly yellow, viscous

liquid
-

Solids Content (%) 19 - 21 -

pH (as is) 5.0 - 7.0 -

Viscosity (cps) 20,000 - 60,000
Brookfield RVF, #7 spindle,

25°C

Average Molecular Weight (

g/mol )
~1,000,000 -

Data sourced from various technical datasheets.[5][6]

Experimental Protocols
Detailed experimental protocols for Gafquat 755N are not readily available in the public

domain. However, standard methods for polymer characterization can be adapted.

Preparation of Gafquat 755N Solutions
To prepare solutions of varying concentrations for physical property testing, the commercial

Gafquat 755N solution can be diluted with deionized water. It is recommended to add the

polymer solution to the water while stirring to ensure homogeneity.[1][8] For hydroalcoholic

solutions, the polymer can be incorporated into the alcohol or water phase before mixing.[8]
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Figure 1: Workflow for the preparation of Gafquat 755N solutions.

Viscosity Measurement
The viscosity of Gafquat 755N solutions can be determined using a capillary viscometer, such

as an Ubbelohde viscometer. This method is suitable for measuring the viscosity of polymer

solutions at different concentrations to determine the intrinsic viscosity and subsequently

estimate the viscosity-average molecular weight using the Mark-Houwink equation.[9][10][11]

For more detailed rheological characterization, a rotational rheometer would be employed to

measure viscosity as a function of shear rate, which is crucial for understanding the flow

behavior of the solutions under different processing conditions.
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Figure 2: Experimental workflow for viscosity measurement.

Surface Tension Determination
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The surface tension of Gafquat 755N solutions can be measured using methods like the

pendant drop method.[12][13] This technique involves analyzing the shape of a pendant drop of

the solution, which is influenced by the surface tension. It is particularly useful for polymer

solutions as it can provide insights into the adsorption of polymer chains at the air-liquid

interface.[13]

Role in Drug Development
While Gafquat 755N is primarily used in personal care, its cationic nature suggests potential

applications in drug delivery. Cationic polymers are known to interact with negatively charged

biological membranes, which can be leveraged for targeted drug delivery and enhanced

bioavailability.[14][15][16] They can form complexes with negatively charged drugs or genetic

material (like DNA or RNA) to protect them and facilitate their entry into cells.[17]

Generalized Mechanism for Cationic Polymer-Based
Drug Delivery
The positive charges on cationic polymers like Gafquat 755N can electrostatically interact with

the negatively charged components of cell membranes, such as phospholipids and proteins.

This interaction can lead to cellular uptake of the polymer and any associated drug cargo

through endocytosis. Once inside the cell, changes in pH within endosomes can trigger the

release of the drug. This is a generalized mechanism and the specific interactions and

pathways for Gafquat 755N would require dedicated investigation.
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Figure 3: Generalized signaling pathway for cationic polymer-mediated drug delivery.
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Conclusion
Gafquat 755N is a versatile cationic polymer with well-established film-forming and

conditioning properties. While its primary applications are in the personal care sector, its

physicochemical characteristics suggest potential for use in drug delivery systems. This guide

provides a foundational understanding of its properties and outlines general experimental

approaches for its characterization. Further research is warranted to explore its full potential in

pharmaceutical formulations, particularly in generating specific quantitative data on its solution

properties and elucidating its precise mechanisms of interaction with biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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